Cas no 60538-16-1 (bz-d-thr-ome)

bz-d-thr-ome Properties

Names and Identifiers

• bz-d-thr-ome
• N-BENZOYL-D-THREONINE METHYL ESTER
• Z-D-Thr-Ome
• 1-benzhydryl-azetidine-2-carboxylic acid methyl ester
• 1-diphenylmethyl-2-methoxycarbonylazetidine
• AC1L5WD7
• AC1Q5ZP1
• ANW-65990
• CTK1C4326
• methyl 1-(diphenylmethyl)azetidine-2-carboxylate
• methyl N-benzhydrylazetidine-2-carboxylate
• methyl N-benzoyl (2R,3S)-threoninate
• N-benzoyl-Ds-threonine methyl ester
• N-Benzoyl-Ds-threonin-methylester
• N-Benzoyl-D-threonin-methylester
• NSC135858
• SureCN2770710
• methyl (2R,3S)-2-benzamido-3-hydroxybutanoate
• Benzoyl-D-threonine methyl ester
• MFCD00070022
• (2R,3S)-methyl 2-benzamido-3-hydroxybutanoate
• 60538-16-1
• AKOS025289395
• DTXSID801286079
• SCHEMBL225434
• D-Threonine, N-benzoyl-, methyl ester
• methyl benzoyl-D-threoninate
• KHOWDUMYRBCHAC-WCBMZHEXSA-N
• N-alpha-BenZoyl-D-threonine methyl ester (BZ-D-Thr-OMe)
• BZ-D-THR-OME
• N-Benzoyl-D-threonine methyl ester
• Z-D-Thr-OMe
• +Expand

• MDL： MFCD00070022
• InChIKey： KHOWDUMYRBCHAC-WCBMZHEXSA-N
• Inchi： InChI=1S/C12H15NO4/c1-8(14)10(12(16)17-2)13-11(15)9-6-4-3-5-7-9/h3-8,10,14H,1-2H3,(H,13,15)/t8-,10+/m0/s1
• SMILES： C[C@H](O)[C@@H](NC(C1=CC=CC=C1)=O)C(OC)=O

Computed Properties

• Exact Mass: 237.10015
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 237.10010796g/mol
• Heavy Atom Count: 17
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63
• Solubility: Slightly soluble (14 g/l) (25 º C),
• Density: 1.200±0.06 g/cm3 (20 ºC 760 Torr),